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Compound of Interest

Compound Name: 2-Amino-6-methylisonicotinic acid

Cat. No.: B1337688 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety, handling, and available technical

data for 2-Amino-6-methylisonicotinic acid (CAS No: 65169-64-4). The information is

intended to support its safe use in research and development settings.

Chemical Identification and Physical Properties
2-Amino-6-methylisonicotinic acid, also known as 2-amino-6-methylpyridine-4-carboxylic

acid, is a substituted pyridine derivative.[1][2]

Property Value Reference

CAS Number 65169-64-4 [1][2]

Molecular Formula C₇H₈N₂O₂ [1][2]

Molecular Weight 152.15 g/mol [1][2]

Appearance Solid -

Melting Point 250 °C [3]

Boiling Point Not available [3]

Density Not available [3]

Solubility Information not available -
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Safety and Handling
A specific Safety Data Sheet (SDS) for 2-Amino-6-methylisonicotinic acid is not readily

available in the public domain. However, based on the safety information for structurally similar

compounds, such as other amino- and methyl-substituted pyridines, a set of general

precautionary measures should be followed. The hazards associated with close analogs

primarily include skin, eye, and respiratory irritation.[4]

Hazard Identification
Due to the lack of specific toxicological data for 2-Amino-6-methylisonicotinic acid, a

cautious approach is warranted. Based on related compounds, potential hazards may include:

Skin Irritation: May cause skin irritation upon contact.

Eye Irritation: May cause serious eye irritation.

Respiratory Irritation: May cause respiratory tract irritation if inhaled.

Recommended Personal Protective Equipment (PPE)
Eye Protection: Wear chemical safety goggles or a face shield.

Hand Protection: Wear compatible chemical-resistant gloves.

Skin and Body Protection: Wear a lab coat and appropriate protective clothing.

Respiratory Protection: Use a NIOSH-approved respirator with an appropriate cartridge if

working with fine powders or in a poorly ventilated area.

Handling and Storage
Handling: Handle in a well-ventilated area, preferably in a chemical fume hood, to minimize

inhalation of dust. Avoid contact with skin, eyes, and clothing. Wash hands thoroughly after

handling.

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated place.
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First Aid Measures
In case of eye contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Get medical attention.

In case of skin contact: Flush skin with plenty of water. Remove contaminated clothing and

shoes. Get medical attention if irritation develops.

In case of inhalation: Remove to fresh air. If not breathing, give artificial respiration. If

breathing is difficult, give oxygen. Get medical attention.

In case of ingestion: Do NOT induce vomiting. Never give anything by mouth to an

unconscious person. Rinse mouth with water. Get medical attention.

Fire-Fighting Measures
Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon

dioxide.

Hazardous Combustion Products: May include carbon oxides and nitrogen oxides.

Accidental Release Measures
Personal Precautions: Use personal protective equipment. Ensure adequate ventilation.

Avoid dust formation.

Environmental Precautions: Do not let product enter drains.

Methods for Cleaning Up: Sweep up and shovel into a suitable container for disposal. Avoid

generating dust.

Experimental Protocols
Synthesis of 2-Amino-6-methylisonicotinic Acid
A method for the synthesis of the related compound, 2-amino-6-methylnicotinic acid, has been

described in the patent literature. This can serve as a potential starting point for the synthesis

of the isonicotinic acid derivative, though modifications would be necessary. The described

synthesis is a one-pot reaction from 2-chloro-3-cyano-6-methylpyridine.[5]
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Experimental Workflow for Synthesis (Illustrative)

Step 1: Amination and Hydrolysis
Step 2: Saponification

2-chloro-3-cyano-6-methylpyridine

Reaction

Aqueous Ammonia

2-amino-6-methylnicotinamide
Base (e.g., KOH) Saponification 2-amino-6-methylnicotinic acid

Click to download full resolution via product page

Illustrative one-pot synthesis workflow for a related compound.

Biological Activity and Signaling Pathways
There is currently no publicly available information on the specific biological activity or

associated signaling pathways of 2-Amino-6-methylisonicotinic acid. Research on

structurally similar compounds has explored their potential as intermediates in the synthesis of

pharmacologically active molecules. However, the direct biological effects of this particular

compound remain uncharacterized.

Given the lack of data, a hypothetical workflow for initial biological screening is presented

below. This workflow is a general guide and would need to be adapted based on the specific

research objectives.

Hypothetical Biological Screening Workflow
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2-Amino-6-methylisonicotinic Acid

Panel of Cancer
and Normal Cell Lines

Target Binding Assay
(if putative target is known)

Cytotoxicity Assay
(e.g., MTT, CellTiter-Glo)

Data Analysis
(IC50/EC50 Determination)

Hit Identification

Click to download full resolution via product page

A general workflow for the initial biological screening of a novel compound.

Conclusion
2-Amino-6-methylisonicotinic acid is a chemical compound for which detailed safety and

biological data are limited. Researchers and drug development professionals should handle

this compound with caution, adhering to the general safety guidelines for related pyridine

derivatives. The synthesis protocol for a similar compound provides a potential route for its

preparation. Further research is required to elucidate its biological activity and potential

applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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and-handling-guidelines]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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